Cas no 313683-54-4 (methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate)
Methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate is a versatile heterocyclic compound featuring both an aminomethyl group and a carboxylate ester functionality on a thiazole core. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of reactive functional groups allows for further derivatization, enabling the construction of more complex molecules. The thiazole ring contributes to enhanced stability and bioactivity, while the ester group offers flexibility for hydrolysis or substitution reactions. This compound is particularly useful in medicinal chemistry for designing bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined reactivity profile ensures consistent performance in synthetic applications.
313683-54-4 structure
Product Name:methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate
CAS No:313683-54-4
MF:C6H8N2O2S
MW:172.204919815063
CID:4643891
PubChem ID:69462251
Update Time:2025-10-16
methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate
- methyl 2-(aminomethyl)thiazole-5-carboxylate
- methyl2-(aminomethyl)-1,3-thiazole-5-carboxylate
- CS-0058119
- SCHEMBL5492565
- 313683-54-4
- EN300-395671
- E74454
- BS-45731
- methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate
-
- Inchi： 1S/C6H8N2O2S/c1-10-6(9)4-3-8-5(2-7)11-4/h3H,2,7H2,1H3
- InChI Key： JMBUINMKQAAKNC-UHFFFAOYSA-N
- SMILES： S1C(C(OC)=O)=CN=C1CN
Computed Properties
- Exact Mass: 172.03064868g/mol
- Monoisotopic Mass: 172.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 93.4Ų
methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CQ424-200mg |
methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate |
313683-54-4 | 97+% | 200mg |
1160.0CNY | 2021-07-09 | |
| Chemenu | CM539280-100mg |
Methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate |
313683-54-4 | 95%+ | 100mg |
$132 | 2023-03-20 | |
| Chemenu | CM539280-250mg |
Methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate |
313683-54-4 | 95%+ | 250mg |
$198 | 2023-03-20 | |
| Chemenu | CM539280-1g |
Methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate |
313683-54-4 | 95%+ | 1g |
$495 | 2023-03-20 | |
| eNovation Chemicals LLC | Y1215807-1g |
methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate |
313683-54-4 | 95% | 1g |
$600 | 2024-06-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA108-100MG |
methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate |
313683-54-4 | 95% | 100MG |
￥ 811.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA108-250MG |
methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate |
313683-54-4 | 95% | 250MG |
￥ 1,214.00 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128759-100mg |
Methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate |
313683-54-4 | 98% | 100mg |
￥1310.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128759-250mg |
Methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate |
313683-54-4 | 98% | 250mg |
￥1965.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128759-1g |
Methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate |
313683-54-4 | 98% | 1g |
￥4215.00 | 2024-08-02 |
methyl 2-(aminomethyl)-1,3-thiazole-5-carboxylate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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